4-Phenyl-3-buten-2-one

• CAS No.: 122-57-6
• Product Name: 4-Phenyl-3-buten-2-one
• Molecular Formula: C10H10O
• Molecular Weight: 146.19 g/mol
• IUPAC Name: (E)-4-phenylbut-3-en-2-one
• Standard InChI: InChI=1S/C10H10O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-8H,1H3/b8-7+
• Standard InChIKey: BWHOZHOGCMHOBV-BQYQJAHWSA-N
• Isomeric SMILES: CC(=O)/C=C/C1=CC=CC=C1
• SMILES: CC(=O)C=CC1=CC=CC=C1
• Canonical SMILES: CC(=O)C=CC1=CC=CC=C1
• Appearance: Powder
• Boiling Point: 261.5 °C
• Melting Point: 41.75 °C; 41.5 °C; 41.5°C
• Physical Description: Solid; colourless to slightly yellow crystalline solid with a sweet, pungent, creamy, floral odou
• Description: Benzylideneacetone, also known as trans-benzalacetone or 4-phenylbutenone, belongs to the class of organic compounds known as styrenes. These are organic compounds containing an ethenylbenzene moiety. Benzylideneacetone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzylideneacetone is primarily located in the cytoplasm. Benzylideneacetone has a sweet, almond, and anise taste. Benzylideneacetone is a potentially toxic compound.; Trans-benzylideneacetone is the trans-isomer of benzylideneacetone. It acts as an inhibitor of the enzyme phospholipase A2 (EC 3.1.1.4) of insects like diamond back moth. It has a role as a flavouring agent, a fragrance, a bacterial metabolite and an EC 3.1.1.4 (phospholipase A2) inhibitor.
• Solubility: insoluble in water; soluble in organic solvents, oils; very soluble (in ethanol)
• Synonyms: 1-Phenyl-1-buten-3-one; 2-Phenylethenyl methyl ketone; 2-Phenylvinyl methyl ketone; 4-Phenyl-3-buten-2-one; 4-Phenyl-3-butene-2-one; 4-Phenylbutenone; Acetocinnamone; Benzalacetone; Methyl 2-phenylvinyl ketone; Methyl phenylvinyl ketone; Methyl styry
• Vapor Pressure: 0.01 mmHg
• PubChem Compound: 15909
• Last Modified: Nov 11 2021